Cas no 2387599-11-1 (3-fluoro-8-iodo-naphthalen-1-amine)

• Product Name: 3-fluoro-8-iodo-naphthalen-1-amine
• CAS No: 2387599-11-1
• MF: C₁₀H₇FIN
• MW: 287.072158098221
• CID: 5108394
• Update Time: 2026-03-03

3-fluoro-8-iodo-naphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 3-fluoro-8-iodo-
• 3-fluoro-8-iodo-naphthalen-1-amine

• Inchi： 1S/C10H7FIN/c11-7-4-6-2-1-3-8(12)10(6)9(13)5-7/h1-5H,13H2
• InChI Key： XRLWXFIXNHUBNV-UHFFFAOYSA-N
• SMILES： C1(N)=C2C(C=CC=C2I)=CC(F)=C1

Additional information on 3-fluoro-8-iodo-naphthalen-1-amine

Comprehensive Overview of 3-Fluoro-8-Iodo-Naphthalen-1-Amine (CAS No. 2387599-11-1): Properties, Applications, and Industry Insights

The compound 3-fluoro-8-iodo-naphthalen-1-amine (CAS No. 2387599-11-1) is a halogenated naphthalene derivative that has garnered significant attention in pharmaceutical and materials science research. This fluorinated and iodinated aromatic amine exhibits unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex organic molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the growing demand for fluorine-containing pharmaceuticals which account for nearly 30% of all FDA-approved drugs in recent years.

From a structural perspective, the naphthalene core provides a rigid planar framework, while the strategic placement of fluoro and iodo substituents at the 3- and 8-positions respectively creates interesting electronic effects. The amine group at the 1-position offers a handle for further functionalization, making this compound particularly versatile in synthetic chemistry. Current literature suggests that such polyhalogenated naphthylamines are being explored as precursors for OLED materials, given the industry's push for more efficient organic electronic devices.

The synthesis of 3-fluoro-8-iodo-naphthalen-1-amine typically involves multi-step sequences starting from commercially available naphthalene derivatives. Modern approaches often employ transition metal-catalyzed reactions, particularly palladium-mediated cross-couplings, to introduce the iodine moiety. The fluorine atom is usually incorporated earlier in the synthesis through either nucleophilic aromatic substitution or Balz-Schiemann reactions. These methodologies align with current trends in green chemistry, as researchers seek more atom-economical routes to such valuable intermediates.

In pharmaceutical applications, the presence of both fluorine and iodine in this compound makes it particularly attractive for PET radiopharmaceuticals development. The iodine atom can serve as a handle for radioisotope incorporation (e.g., I-124 or I-131), while the fluorine enhances bioavailability - a combination that answers the growing need for multimodal imaging agents. Recent patent literature reveals that similar structures are being investigated as potential kinase inhibitors, particularly in oncology research where targeted therapies are dominating drug development pipelines.

Material scientists have taken notice of 3-fluoro-8-iodo-naphthalen-1-amine due to its potential in creating organic semiconductors. The compound's extended π-system, combined with the electron-withdrawing effects of the halogens, makes it a candidate for n-type organic semiconductors. This aligns perfectly with the booming flexible electronics market, projected to reach $87 billion by 2027. Researchers are particularly interested in how the iodine substituent might facilitate crystal engineering through halogen bonding interactions.

From a commercial availability standpoint, 2387599-11-1 remains a specialty chemical typically produced in small batches by custom synthesis providers. The compound's structure-activity relationship studies are driving demand, particularly among medicinal chemistry groups looking to exploit both the fluorine's metabolic stability and iodine's versatility in further derivatization. Current pricing reflects its status as a high-value intermediate, with costs varying significantly based on purity and scale requirements.

Analytical characterization of 3-fluoro-8-iodo-naphthalen-1-amine presents some unique challenges due to the presence of both heavy (iodine) and light (fluorine) halogens. Modern LC-MS techniques coupled with NMR spectroscopy (particularly 19F NMR) have proven most effective for quality control. The compound's stability profile suggests it should be stored under inert atmosphere, protected from light - standard practice for most halogenated aromatics in research settings.

Looking forward, the scientific community anticipates growing applications for 2387599-11-1 as research into multifunctional aromatic systems continues to expand. Its combination of halogen substituents and amine functionality positions it well for emerging fields like covalent organic frameworks (COFs) and supramolecular chemistry. As synthetic methodologies advance, particularly in C-H activation and late-stage functionalization, the accessibility and utility of such compounds will likely increase significantly.

Environmental and regulatory considerations for 3-fluoro-8-iodo-naphthalen-1-amine follow general guidelines for halogenated organic compounds. While not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed. The pharmaceutical industry's increasing focus on green chemistry metrics is driving development of more sustainable routes to such intermediates, with particular attention to reducing heavy metal residues from synthetic processes.

In conclusion, 3-fluoro-8-iodo-naphthalen-1-amine (CAS No. 2387599-11-1) represents a fascinating case study in how strategic halogen placement can create valuable molecular functionality. Its dual utility in both life sciences and materials chemistry ensures continued interest from diverse research communities. As synthetic capabilities grow and applications for multifunctional aromatics expand, this compound and its derivatives will likely play increasingly important roles in cutting-edge scientific developments.